Cas no 209158-91-8 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a synthetic chalcone derivative characterized by its distinct molecular structure, incorporating a benzodioxole and trimethoxyphenyl moiety. This compound exhibits potential as an intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its conjugated double bond system and electron-rich aromatic groups contribute to its reactivity, making it suitable for further functionalization or as a scaffold in drug discovery. The presence of methoxy and benzodioxole substituents may enhance its binding affinity in biological systems, suggesting applications in medicinal chemistry. Its well-defined structure allows for precise characterization and reproducibility in research settings.

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one structure

209158-91-8 structure

Product Name:(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

CAS No:209158-91-8

MF:C₁₉H₁₈O₆

MW:342.342626094818

CID:1401599

Update Time:2025-10-30

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)-,(2E)-
- (2E)-3-(1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- 3-(1,3-Benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
- (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- Inchi： 1S/C19H18O6/c1-21-17-9-13(10-18(22-2)19(17)23-3)14(20)6-4-12-5-7-15-16(8-12)25-11-24-15/h4-10H,11H2,1-3H3/b6-4+
- InChI Key： JGVTZQYRMQWZQO-GQCTYLIASA-N
- SMILES： C(C1=CC(OC)=C(OC)C(OC)=C1)(=O)/C=C/C1=CC=C2OCOC2=C1

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3328-0010-2μmol	(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	209158-91-8	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3328-0010-5μmol	(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	209158-91-8	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3328-0010-1mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	209158-91-8	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3328-0010-2mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	209158-91-8	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3328-0010-3mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	209158-91-8	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3328-0010-4mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	209158-91-8	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3328-0010-5mg	(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	209158-91-8	90%+	5mg	$69.0	2023-07-05
A2B Chem LLC	AJ16938-1mg	3-(1,3-Benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one	209158-91-8		1mg	$204.00	2024-04-20
A2B Chem LLC	AJ16938-5mg	3-(1,3-Benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one	209158-91-8		5mg	$233.00	2024-04-20

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Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Recent Advances in the Study of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS: 209158-91-8)

The compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, with CAS number 209158-91-8, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chalcone derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and anti-inflammatory research. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a microtubule destabilizing agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this chalcone derivative effectively inhibits tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells. The study highlighted its selective cytotoxicity against several cancer cell lines, including breast, lung, and colon cancers, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anticancer agents.

In addition to its anticancer properties, recent work has explored the compound's anti-inflammatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling pathways, making it a potential candidate for treating inflammatory diseases.

Structural-activity relationship (SAR) studies have also been a focus of recent research. Modifications to the trimethoxyphenyl and benzodioxole moieties have been investigated to enhance the compound's bioavailability and therapeutic index. For instance, a 2023 publication in European Journal of Medicinal Chemistry described the synthesis of several analogs with improved solubility and metabolic stability while maintaining potent biological activity. These advancements are crucial for the compound's transition from preclinical to clinical development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated limited oral bioavailability, prompting investigations into novel drug delivery systems, such as nanoparticle formulations. Additionally, further toxicological evaluations are needed to ensure its safety profile. Nonetheless, the growing body of research underscores the potential of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a versatile scaffold for drug discovery, warranting continued exploration in both academic and industrial settings.